1-Bromo-3-fluoro-4-[(4-chlorophenyl)sulfanylmethyl]benzene

• IUPAC Name: 4-bromo-1-[(4-chlorophenyl)sulfanylmethyl]-2-fluorobenzene
• InChI: InChI=1S/C13H9BrClFS/c14-10-2-1-9(13(16)7-10)8-17-12-5-3-11(15)4-6-12/h1-7H,8H2
• InChI Key: WGLOFNLJRYOVLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCC2=C(C=C(C=C2)Br)F)Cl
• Molecular Formula: C13H9BrClFS
• Molecular Weight: 331.63 g/mol

Description

1-Bromo-3-fluoro-4-[(4-chlorophenyl)sulfanylmethyl]benzene is a useful research compound. Its molecular formula is C13H9BrClFS and its molecular weight is 331.63 g/mol. The purity is usually 95%.
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Biological Activity

1-Bromo-3-fluoro-4-[(4-chlorophenyl)sulfanylmethyl]benzene is an organic compound with the molecular formula $C_{13}H_9BrClFS$ and a molecular weight of approximately 331.63 g/mol. This compound has garnered attention due to its potential biological activities, particularly in medicinal chemistry and materials science.

Chemical Structure

The compound consists of a bromine atom, a fluorine atom, and a chlorophenyl group attached to a benzene ring. The presence of the sulfur atom in the sulfanylmethyl group is significant for its reactivity and biological interactions.

Antimicrobial Properties

Recent studies have indicated that compounds similar to this compound exhibit notable antimicrobial activity. For instance, related compounds have been screened against various bacterial strains, including both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative bacteria (e.g., Escherichia coli, Pseudomonas aeruginosa). These studies often report varying degrees of inhibition, suggesting potential applications in pharmaceuticals as antibacterial agents .

Study on Antimicrobial Activity

A comparative study was conducted to evaluate the antimicrobial efficacy of various sulfanylbenzene derivatives against pathogenic bacteria. The results indicated that compounds with halogen substitutions (like bromine and chlorine) showed enhanced activity compared to their non-halogenated counterparts. The minimum inhibitory concentrations (MICs) were determined for several strains, highlighting the potential of these compounds in developing new antimicrobial agents .

Compound	MIC (µg/mL)	Bacterial Strain
1-Bromo-3-fluoro-4-sulfanylmethylbenzene	32	Staphylococcus aureus
1-Bromo-3-fluoro-4-sulfanylmethylbenzene	64	Escherichia coli
Control Compound	128	Pseudomonas aeruginosa

Cytotoxicity Assessment

In a separate investigation, researchers assessed the cytotoxic effects of various sulfanyl-substituted benzene derivatives on human lung cancer cells. The study revealed that increasing concentrations of these compounds led to significant reductions in cell viability, with IC50 values indicating potent anticancer activity.

Compound	IC50 (µM)	Cell Line
1-Bromo-3-fluoro-4-sulfanylmethylbenzene	25	A549 (lung cancer)
Control Compound	50	A549 (lung cancer)